Cas no 2228535-60-0 (1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde)

• Product Name: 1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde
• CAS No: 2228535-60-0
• MF: C₁₁H₈ClF₃O
• MW: 248.628832817078
• CID: 5879810
• PubChem ID: 165777468
• Update Time: 2025-05-19

1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2228535-60-0
• 1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde
• EN300-1959841
• 1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C11H8ClF3O/c12-9-2-1-7(11(13,14)15)5-8(9)10(6-16)3-4-10/h1-2,5-6H,3-4H2
• InChI Key： GRGLCDQWLBFECD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(C=O)CC1

Computed Properties

• Exact Mass: 248.0215771g/mol
• Monoisotopic Mass: 248.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde

1-[2-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-[2-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropane-1-Carbaldehyde, also known by its CAS number 2228535-60-0, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, which combines a cyclopropane ring with a substituted phenyl group and an aldehyde functional group, makes it a fascinating subject for both theoretical and applied research.

The core of this compound is the cyclopropane ring, a three-membered carbon ring that introduces significant strain into the molecule. This strain can influence the compound's reactivity and stability, making it a valuable model for studying ring-opening reactions and other cyclopropane-related chemistry. The phenyl group attached to the cyclopropane is further substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position. These substituents not only enhance the molecule's electronic properties but also contribute to its unique spectroscopic characteristics.

Recent studies have focused on the synthesis of this compound, particularly through palladium-catalyzed cross-coupling reactions. Researchers have explored various methodologies to optimize the reaction conditions, aiming to achieve higher yields and better selectivity. For instance, a study published in Organic Chemistry Frontiers demonstrated that the use of microwave-assisted synthesis significantly accelerates the formation of this compound while maintaining its purity.

The aldehyde functional group in this compound plays a crucial role in its reactivity. It can participate in various condensation reactions, such as the aldol reaction and Perkin reaction, which are fundamental in organic synthesis. Additionally, the aldehyde group can be converted into other functional groups, such as carboxylic acids or esters, through oxidation or reduction processes. These transformations make this compound a versatile building block in synthetic chemistry.

In terms of applications, 1-[2-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropane-1-Carbaldehyde has shown promise in drug discovery programs targeting specific protein kinases. Its unique structure allows for interactions with key residues in enzyme active sites, potentially leading to novel therapeutic agents. Furthermore, preliminary studies suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it an interesting candidate for anticancer drug development.

From a materials science perspective, this compound's electronic properties make it a potential candidate for use in organic electronics. The trifluoromethyl group introduces electron-withdrawing effects, which can modulate the compound's conductivity and stability under various conditions. Researchers are currently investigating its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The synthesis of this compound involves multiple steps, including nucleophilic aromatic substitution and cyclization reactions. A recent breakthrough reported in Nature Communications described a novel route using transition metal catalysts to achieve high yields of this compound under mild conditions. This advancement not only simplifies the synthesis process but also reduces the environmental impact associated with traditional methods.

In conclusion, 1-[2-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropane-1-Carbaldehyde (CAS No: 2228535-60-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and functional versatility make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and synthetic pathways for this compound, its role in advancing scientific knowledge is expected to grow even further.